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Compound of Interest

Compound Name: Atriopeptin II (rat, mouse)

Cat. No.: B1591219 Get Quote

A comprehensive guide for researchers and drug development professionals on the

physiological and pharmacological actions of Atriopeptin II, detailing its effects in both

laboratory and living systems. This guide synthesizes key experimental findings, presents

quantitative data for comparative analysis, and outlines the methodologies employed in pivotal

studies.

Atriopeptin II, a 23-amino acid synthetic analogue of the atrial natriuretic peptide (ANP), is a

potent vasoactive peptide with significant diuretic, natriuretic, and hypotensive properties.[1][2]

Its discovery has paved the way for a deeper understanding of cardiovascular and renal

homeostasis. This guide provides a detailed comparison of the documented effects of

Atriopeptin II in controlled in vitro settings versus its systemic actions in vivo.

Quantitative Data Comparison
The following tables summarize the key quantitative effects of Atriopeptin II observed in various

experimental models.

Table 1: In Vitro Effects of Atriopeptin II
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Parameter Model System
Concentration/
Dose

Observed
Effect

Reference

Vascular Tone
Vascular Smooth

Muscle
Not Specified Relaxation [1]

Single-Nephron

Glomerular

Filtration Rate

(SNGFR)

Isolated

Perfused Dog

Glomerulus

5 x 10⁻⁷ M
↑ 38.5% (from 78

to 108 nl/min)

Glomerular

Capillary

Hydrostatic

Pressure (PGC)

Isolated

Perfused Dog

Glomerulus

5 x 10⁻⁷ M
↑ 12.9% (from 31

to 35 mmHg)
[2]

Filtration Fraction

Isolated

Perfused Dog

Glomerulus

5 x 10⁻⁷ M
↑ 56.3% (from

0.16 to 0.25)
[2]

Basal Arginine

Vasopressin

(AVP) Release

Hypothalamo-

neurohypophysia

l Explant

10⁻¹⁰ M ↓ 52%

Basal Renin

Release

Rat Renal

Cortical Slices
10⁻⁶ M

No significant

change (-9%)
[3]

Isoproterenol-

Stimulated Renin

Release

Rat Renal

Cortical Slices
10⁻⁶ M

No significant

effect
[3]

Angiotensin II-

Inhibited Renin

Release

Rat Renal

Cortical Slices
10⁻⁶ M

No significant

effect
[3]

Human

Pulmonary Artery

Relaxation

(pEC50)

Isolated Human

Pulmonary Artery

Rings

N/A 8.96 ± 0.21 [4]
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Table 2: In Vivo Effects of Atriopeptin II
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Parameter Model System Dose
Observed
Effect

Reference

Arterial Pressure
Conscious

Sheep
0.1 nmol/kg/min ↓ 9% [1]

Cardiac Output
Conscious

Sheep
0.1 nmol/kg/min ↓ 18% [1]

Stroke Volume
Conscious

Sheep
0.1 nmol/kg/min ↓ 28% [1]

Right Atrial

Pressure

Conscious

Sheep
0.1 nmol/kg/min ↓ 2.3 mmHg [1]

Heart Rate
Conscious

Sheep
0.1 nmol/kg/min ↑ 16% [1]

Total Peripheral

Resistance

Conscious

Sheep
0.1 nmol/kg/min ↑ 13% [1]

Arterial Blood

Pressure

Anesthetized

Hypertensive

Rats

2.5-10 µg/kg

(bolus)

Dose-related

reduction
[5]

Glomerular

Filtration Rate

(nonclipped

kidney)

Anesthetized

Hypertensive

Rats

2.5-10 µg/kg

(bolus)

Significant

increase
[5]

Urine Flow

(nonclipped

kidney)

Anesthetized

Hypertensive

Rats

2.5-10 µg/kg

(bolus)

Significant

increase
[5]

Sodium

Excretion

(nonclipped

kidney)

Anesthetized

Hypertensive

Rats

2.5-10 µg/kg

(bolus)

Significant

increase
[5]

Plasma Renin

Activity

Normotensive

Humans
25 ng/kg/min

No significant

change (-4%)
[3]
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Plasma Renin

Activity

Hypertensive

Humans
25 ng/kg/min

No significant

change (+5%)
[3]

Inulin Clearance

(Ischemic

Kidney)

Rat Model of

Ischemic ARF
0.20 µg/kg/min

↑ from 15.8 to

244.4

µl/min/100g

[6]

Urine Flow

(Ischemic

Kidney)

Rat Model of

Ischemic ARF
0.20 µg/kg/min

↑ from 1.1 to

23.1 µl/min/100g
[6]

Serum

Creatinine (24h

post-ischemia)

Rat Model of

Ischemic ARF
0.20 µg/kg/min

↓ from 3.3 to 1.8

mg/dl
[6]

Signaling Pathway of Atriopeptin II
Atriopeptin II exerts its cellular effects by binding to the natriuretic peptide receptor-A (NPR-A).

This binding activates the intracellular guanylyl cyclase domain of the receptor, leading to the

conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[7][8]

cGMP then acts as a second messenger, mediating a variety of downstream effects, including

the relaxation of vascular smooth muscle and the regulation of ion channel activity in the

kidneys.[7][9]
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Chronically
Instrument Sheep

Baseline Hemodynamic
Measurements

Infuse Atriopeptin II
(0.1 nmol/kg/min for 30 min)

Record Arterial Pressure,
Cardiac Output, etc.

Optional: Partial
Ganglionic Blockade
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Anesthetize Rat

Catheterize Femoral Artery,
Vein, and Ureters
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Bolus Administration or
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Blood Collection
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Electrolytes, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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